Cas no 1242258-64-5 (3-(difluoromethoxy)-2-fluorophenylmethanol)
3-(Difluoromethoxy)-2-fluorophenylmethanol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of difluoromethoxy and fluorine substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The hydroxymethyl group offers a reactive site for further functionalization, enabling diverse derivatization pathways. Its unique electronic properties, influenced by the electron-withdrawing fluorine atoms, can improve binding affinity in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators, where fluorinated motifs are often employed to optimize pharmacokinetic profiles. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications.
1242258-64-5 structure
Product Name:3-(difluoromethoxy)-2-fluorophenylmethanol
CAS No:1242258-64-5
MF:C8H7F3O2
MW:192.135193109512
MDL:MFCD18394973
CID:4963814
PubChem ID:118268822
Update Time:2025-05-28
3-(difluoromethoxy)-2-fluorophenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Difluoromethoxy)-2-fluorobenzyl alcohol
- 3-(difluoromethoxy)-2-fluorophenylmethanol
-
- MDL： MFCD18394973
- Inchi： 1S/C8H7F3O2/c9-7-5(4-12)2-1-3-6(7)13-8(10)11/h1-3,8,12H,4H2
- InChI Key： ZGTXOGNTUUMNGY-UHFFFAOYSA-N
- SMILES： FC1C(=CC=CC=1CO)OC(F)F
Computed Properties
- Exact Mass: 192.03981395 g/mol
- Monoisotopic Mass: 192.03981395 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 29.5
- Molecular Weight: 192.13
3-(difluoromethoxy)-2-fluorophenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014001365-250mg |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A014001365-500mg |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 500mg |
815.00 USD | 2021-06-22 | |
| Alichem | A014001365-1g |
3-(Difluoromethoxy)-2-fluorobenzyl alcohol |
1242258-64-5 | 97% | 1g |
$1260.00 | 2023-09-03 | |
| Enamine | EN300-300452-0.05g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.05g |
$459.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.1g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.1g |
$600.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.25g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.25g |
$855.0 | 2025-03-19 | |
| Enamine | EN300-300452-0.5g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 0.5g |
$1349.0 | 2025-03-19 | |
| Enamine | EN300-300452-1.0g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 1.0g |
$1729.0 | 2025-03-19 | |
| Enamine | EN300-300452-2.5g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 2.5g |
$3389.0 | 2025-03-19 | |
| Enamine | EN300-300452-5.0g |
[3-(difluoromethoxy)-2-fluorophenyl]methanol |
1242258-64-5 | 95.0% | 5.0g |
$5014.0 | 2025-03-19 |
3-(difluoromethoxy)-2-fluorophenylmethanol Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
1242258-64-5 (3-(difluoromethoxy)-2-fluorophenylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
